Tert-butyl 3-bromopyrazolo[1,5-a]pyrimidin-2-ylcarbamate

• Molecular Formula: C11H13BrN4O2
• Molecular Weight: 313.15 g/mol
• IUPAC Name: tert-butyl N-(3-bromopyrazolo[1,5-a]pyrimidin-2-yl)carbamate
• InChI: InChI=1S/C11H13BrN4O2/c1-11(2,3)18-10(17)14-8-7(12)9-13-5-4-6-16(9)15-8/h4-6H,1-3H3,(H,14,15,17)
• InChI Key: QFVVVBYKAQBSSG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=NN2C=CC=NC2=C1Br

Description

Tert-butyl 3-bromopyrazolo[1,5-a]pyrimidin-2-ylcarbamate is a useful research compound. Its molecular formula is C11H13BrN4O2 and its molecular weight is 313.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Bromopyrazolo[1,5-a]pyrimidine-2-carboxylic acid (1.95 g, 8.06 mmol; Art-Chem) was suspended in tert-butyl alcohol (75 mL). Triethylamine (1.35 mL, 9.67 mmol) and diphenylphosphoryl azide (2.09 mL, 9.67 mmol) was added and the mixture was stirred under refluxing condition for 4 hours. The reaction mixture was cooled to ambient temperature and concentrated under vacuum. The resulting residue was purified by reverse-phase HPLC [Waters XBridge™ RP18 column, 5 μm, 50×100 mm, flow rate 100 mL/minute, 20-75% gradient of methanol in buffer (0.1 M aqueous ammonium bicarbonate, adjusted to pH 10 with ammonium hydroxide)] to afford the title compound. MS (ESI) m/z 310/313 (M−H)−.